N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide

• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-4-propoxybenzamide
• InChI: InChI=1S/C19H19N3O3S/c1-3-10-25-15-7-4-13(5-8-15)18(24)22-19-21-16-9-6-14(20-12(2)23)11-17(16)26-19/h4-9,11H,3,10H2,1-2H3,(H,20,23)(H,21,22,24)
• InChI Key: PTGKMBKHUVSRQU-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)NC(=O)C

Description

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide, also known as PBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. PBA is a benzamide derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In

Mechanism of Action

The mechanism of action of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and the inhibition of various enzymes. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been shown to inhibit histone deacetylases, which are enzymes that play a role in gene expression and regulation. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has also been shown to inhibit proteasomes, which are enzymes that play a role in protein degradation and turnover.
Biochemical and physiological effects:
N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has also been shown to exhibit anti-inflammatory properties, reducing the production of various pro-inflammatory cytokines. In addition, N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been shown to exhibit anti-viral properties, inhibiting the replication of various viruses, including influenza and HIV.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide in lab experiments is its wide range of biological activities. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been shown to exhibit various biochemical and physiological effects, making it a versatile tool for studying various biological processes. However, one of the limitations of using N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide in lab experiments is its potential toxicity. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been shown to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide. One area of interest is its potential use in drug discovery and development. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been shown to modulate the activity of various enzymes, making it a promising candidate for use in developing novel drugs. Another area of interest is its potential use in the treatment of various diseases, including cancer and viral infections. Further research is needed to fully understand the mechanism of action of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide involves the reaction of 2-aminobenzothiazole with 4-propoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then acetylated using acetic anhydride to yield N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide.

Scientific Research Applications

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-4-propoxybenzamide has also been shown to modulate the activity of various enzymes, including histone deacetylases and proteasomes, making it a promising candidate for use in drug discovery and development.